3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-5-10(3-4-14(9)16)11-6-12(15(17)18)8-13(7-11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: MCTSECUARWFPCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)OC)C(=O)O)F
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID60689315
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261926-28-6

Description

3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, is a compound widely used in scientific research for its various applications. This compound is a white crystalline solid, soluble in water, and has a melting point of 144-146 °C. It is also known as FMMB, and is widely used in biological, biochemical, and biomedical research.

Scientific Research Applications

3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, is widely used in scientific research due to its versatile applications. It is often used as a tool to study the effects of drugs on biological systems, as it can be used to measure the binding affinity of drugs to their target proteins. It is also used to study the mechanism of action of drugs, as it can be used to measure the rate of drug metabolism in different organisms. Additionally, it is used in the study of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions.

Mechanism of Action

3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, works by binding to the target protein and inhibiting its activity. The compound binds to the target protein and blocks its ability to interact with other molecules, thereby preventing the protein from performing its normal function. This inhibition of the target protein can have various effects, depending on the protein and its role in the cell.
Biochemical and Physiological Effects
3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the activity of various enzymes, including phosphatases, proteases, and kinases. Additionally, in vivo studies have demonstrated that the compound can act as an inhibitor of several metabolic pathways, including those involved in the metabolism of drugs and hormones.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, in laboratory experiments are its high solubility in water and its ability to bind to a wide range of target proteins. Additionally, the compound is relatively stable and can be stored for long periods of time. However, the compound has some limitations, such as its low solubility in organic solvents and its inability to bind to some proteins.

Future Directions

Future research on 3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, could focus on further understanding its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to examine the compound’s potential applications in drug discovery and development, as well as its ability to be used as a tool for studying enzyme kinetics. Finally, further research could be conducted to explore the compound’s potential use in other areas of scientific research, such as cancer research and stem cell research.

Synthesis Methods

3-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%, can be synthesized from two starting materials: 4-fluoro-3-methylphenol and 5-methoxybenzoic acid. The two starting materials are first reacted in a reaction flask with a base, such as sodium hydroxide, to form a phenol ether. The phenol ether is then reacted with a carboxylic acid, such as acetic acid, to form the desired product.